Cas no 76839-22-0 ((3-Phenoxyphenyl)thiourea)

• Product name: (3-Phenoxyphenyl)thiourea
• CAS No: 76839-22-0
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• MDL: MFCD16248006
• CID: 537171
• PubChem ID: 5277305

(3-Phenoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, (3-phenoxyphenyl)-
• (3-phenoxyphenyl)thiourea
• 76839-22-0
• EN300-96056
• CHEMBL507726
• Z862180660
• Thiourea, N-(3-phenoxyphenyl)-
• SCHEMBL3425886
• BDA83922
• DTXSID10415005
• AKOS011051126
• (3-Phenoxyphenyl)thiourea

• MDL： MFCD16248006
• Inchi： InChI=1S/C13H12N2OS/c14-13(17)15-10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H,(H3,14,15,17)
• InChI Key： NYAJJEYQQQLXHZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OC2=CC=CC(=C2)NC(=S)N

Computed Properties

• Exact Mass: 244.06716
• Monoisotopic Mass: 244.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• PSA: 47.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on (3-Phenoxyphenyl)thiourea

Comprehensive Overview of Thiourea, (3-phenoxyphenyl)- (CAS No. 76839-22-0)

Thiourea, (3-phenoxyphenyl)- (CAS No. 76839-22-0) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, characterized by its unique molecular structure, combines a thiourea moiety with a phenoxyphenyl group, making it a versatile intermediate in organic synthesis. The growing interest in thiourea derivatives and their applications in pharmaceuticals, agrochemicals, and material science has positioned this compound as a subject of extensive study.

The chemical properties of Thiourea, (3-phenoxyphenyl)- include its solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). Its molecular weight and stability under standard conditions make it suitable for use in controlled reactions. Researchers have explored its potential as a ligand in coordination chemistry, where it can form complexes with transition metals, enhancing catalytic processes. Additionally, its role in the synthesis of heterocyclic compounds has been widely documented, contributing to advancements in medicinal chemistry.

One of the most notable applications of Thiourea, (3-phenoxyphenyl)- is in the development of pharmaceutical intermediates. Its structural features allow for the creation of bioactive molecules with potential therapeutic effects. For instance, it has been investigated for its role in synthesizing compounds with anti-inflammatory, antimicrobial, and anticancer properties. The rise in demand for targeted drug delivery systems and small molecule therapeutics has further highlighted the importance of this compound in modern drug discovery.

In the agrochemical sector, Thiourea, (3-phenoxyphenyl)- has been utilized in the formulation of crop protection agents. Its ability to act as a precursor for pesticides and herbicides aligns with the global push for sustainable agriculture. With increasing concerns about food security and environmental impact, researchers are focusing on developing eco-friendly agrochemicals, where this compound plays a pivotal role. Its compatibility with green chemistry principles makes it a valuable asset in this domain.

The material science community has also explored the potential of Thiourea, (3-phenoxyphenyl)- in the development of advanced polymers and functional materials. Its incorporation into polymer matrices can enhance thermal stability and mechanical properties, making it suitable for high-performance applications. The ongoing research in smart materials and nanotechnology has further expanded its utility, particularly in the design of sensors and coatings.

Market trends indicate a steady growth in the demand for Thiourea, (3-phenoxyphenyl)-, driven by its diverse applications. The compound's availability from reputable suppliers and its compliance with regulatory standards ensure its widespread adoption. As industries continue to prioritize innovation and sustainability, the relevance of this compound is expected to rise, offering new opportunities for research and commercialization.

In conclusion, Thiourea, (3-phenoxyphenyl)- (CAS No. 76839-22-0) is a multifaceted compound with significant potential across multiple sectors. Its applications in pharmaceuticals, agrochemicals, and material science underscore its importance in contemporary research and industry. As the scientific community delves deeper into its properties and uses, this compound is poised to play a critical role in addressing some of the most pressing challenges in healthcare, agriculture, and technology.